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Compound of Interest

Compound Name: MK8722

Cat. No.: B609113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of MK-8722, a potent, systemic, and direct

pan-AMPK activator, for the investigation of metabolic diseases. MK-8722 serves as a critical

tool compound for understanding the therapeutic potential and challenges associated with

systemic AMPK activation.

Core Mechanism of Action
MK-8722 is a small molecule that functions as a direct, allosteric activator of all 12 mammalian

AMP-activated protein kinase (AMPK) complexes.[1][2][3][4] AMPK is a master regulator of

cellular energy homeostasis, and its activation is a key therapeutic target for metabolic

disorders like type 2 diabetes mellitus (T2DM).[5][6][7] MK-8722 binds to the allosteric drug and

metabolite (ADaM) site, leading to robust and durable, insulin-independent glucose uptake and

glycogen synthesis in skeletal muscle.[3][8][9] The activation of β2-containing AMPK

complexes, in particular, has been suggested to be crucial for modulating glycemic control.[1]

Signaling Pathway
The activation of AMPK by MK-8722 initiates a signaling cascade that impacts glucose and

lipid metabolism. A key downstream target is the phosphorylation of acetyl-CoA carboxylase

(ACC), which plays a crucial role in fatty acid synthesis and oxidation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b609113?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC5767883/
https://www.medchemexpress.com/MK8722.html
https://pubmed.ncbi.nlm.nih.gov/28705990/
https://www.selleckchem.com/products/mk-8722.html
https://pubs.acs.org/doi/abs/10.1021/acsmedchemlett.7b00417
https://synapse.patsnap.com/blog/how-do-ampk-activators-target-the-intestines
https://linguistics.as.uky.edu/bibcite/reference/10024
https://pubmed.ncbi.nlm.nih.gov/28705990/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9312068/
https://insight.jci.org/articles/view/99114
https://pmc.ncbi.nlm.nih.gov/articles/PMC5767883/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Environment

Downstream Effects

MK-8722

AMPK

Allosteric Activation

AMPK (Active)

Phosphorylation

Acetyl-CoA Carboxylase (ACC)

Phosphorylates

GLUT4

Increases Expression

pACC (Inactive)

Fatty Acid Oxidation

Promotes

Fatty Acid Synthesis

Inhibits

Glucose Uptake

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preclinical Model Selection Compound Administration

In Vivo Assessment

Ex Vivo Analysis

e.g., eDIO or db/db mice Oral Gavage of MK-8722
(e.g., 10, 30 mpk)

Oral Glucose
Tolerance Test (oGTT)

Fasting Blood
Glucose Monitoring

Tissue Harvest
(Muscle, Liver, Heart)

pACC/ACC Ratio
(Western Blot)

Mechanism

Therapeutic Effects (Skeletal Muscle) Adverse Effects (Heart)

MK-8722 Administration

Systemic Pan-AMPK Activation

Increased Glucose Uptake
& Glycogen Synthesis Increased Cardiac Glycogen

Improved Glycemic Control Cardiac Hypertrophy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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